Cas no 1286718-32-8 (2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide
• CAS No: 1286718-32-8
• MF: C₁₆H₁₈Cl₂N₂O₂S
• MW: 373.297320842743
• CID: 5761338
• PubChem ID: 52906900
• Update Time: 2025-06-08

2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methylpyrrol-2-yl)methyl]benzenesulfonamide
• 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide
• SR-01000925517-1
• VU0524151-1
• AKOS024522735
• SR-01000925517
• F5854-3998
• 2,4-dichloro-N-cyclopropyl-5-methyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)benzenesulfonamide
• 1286718-32-8

• Inchi： 1S/C16H18Cl2N2O2S/c1-11-8-16(15(18)9-14(11)17)23(21,22)20(12-5-6-12)10-13-4-3-7-19(13)2/h3-4,7-9,12H,5-6,10H2,1-2H3
• InChI Key： BEDZDJATKARHLP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1S(N(CC1=CC=CN1C)C1CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 372.047
• Monoisotopic Mass: 372.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide

Comprehensive Overview of 2,4-Dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide (CAS No. 1286718-32-8)

The compound 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide (CAS No. 1286718-32-8) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and pyrrole moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key aspects of 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide is its molecular architecture. The presence of a sulfonamide group enhances its ability to interact with biological targets, while the dichloro and methyl substituents contribute to its stability and lipophilicity. Researchers often investigate such compounds for their potential as enzyme inhibitors or receptor modulators, particularly in the context of drug discovery and agrochemical development.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 2,4-Dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide aligns with this trend, as its structural complexity allows for tailored modifications to enhance bioavailability or target specificity. This has led to increased searches for "sulfonamide derivatives in drug design" and "pyrrole-containing bioactive molecules," reflecting the compound's growing relevance.

Another area of interest is the compound's potential role in sustainable agriculture. With the global focus on reducing chemical inputs, researchers are exploring eco-friendly agrochemicals that maintain efficacy while minimizing environmental impact. The 2,4-dichloro and cyclopropyl groups in this sulfonamide may offer unique modes of action against plant pathogens, making it a candidate for next-generation crop protection agents. Queries like "green chemistry in agrochemicals" and "novel sulfonamide pesticides" highlight this direction.

The synthesis of 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide involves multi-step organic reactions, often requiring precise control over conditions to achieve high yields. Techniques such as N-alkylation and sulfonylation are critical, and advancements in catalytic methods have streamlined its production. This has prompted searches for "efficient synthesis of sulfonamides" and "N-alkylation optimization," underscoring the compound's technical appeal.

From a regulatory standpoint, 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide is not classified as a hazardous substance, aligning with its safe handling profile in research settings. However, users often seek information on "safe handling of sulfonamide compounds" and "storage conditions for sensitive chemicals," which are essential for laboratory best practices.

In conclusion, 2,4-dichloro-N-cyclopropyl-5-methyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]benzene-1-sulfonamide (CAS No. 1286718-32-8) represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural uniqueness and applicability to pressing research questions ensure its continued prominence in scientific discourse. As interest grows in targeted drug design and sustainable agrochemicals, this compound is poised to remain a focal point for future discoveries.